N-([2,3'-bipyridin]-4-ylmethyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-6-oxo-1-phenyl-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C24H20N4O3/c1-31-22-13-23(29)28(19-7-3-2-4-8-19)16-20(22)24(30)27-14-17-9-11-26-21(12-17)18-6-5-10-25-15-18/h2-13,15-16H,14H2,1H3,(H,27,30)
• InChI Key: SENIISHXKWUDBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N(C=C1C(=O)NCC2=CC(=NC=C2)C3=CN=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H20N4O3
• Molecular Weight: 412.4 g/mol
• CAS No.: 2034562-17-7

Description

N-([2,3'-bipyridin]-4-ylmethyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H20N4O3 and its molecular weight is 412.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

The development of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as Met kinase inhibitors showcases the relevance of structurally similar compounds in medicinal chemistry. These compounds, through strategic substitution at the pyridine and pyridone positions, demonstrated improved enzyme potency and aqueous solubility, leading to significant tumor stasis in preclinical models (Schroeder et al., 2009).

Biological and Pharmacological Investigations

Research involving 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide derivatives revealed their potential in non-linear optical (NLO) applications and molecular docking studies indicated their ability to bind to tubulin, suggesting a mechanism for anticancer activity through the inhibition of tubulin polymerization (Jayarajan et al., 2019).

Chemical Engineering and Crystal Engineering

The novel carboxamide-pyridine N-oxide synthon illustrates the use of structurally related compounds in crystal engineering and the synthesis of pharmaceutical cocrystals. This synthon facilitates the assembly of isonicotinamide N-oxide in a triple helix architecture, demonstrating the importance of these compounds in materials science (Reddy et al., 2006).

Molecular Imaging and Radioligand Development

The preparation of N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides as analogs of WAY100635 for PET imaging of serotonin 5-HT(1A) receptors showcases the application of structurally related compounds in the development of diagnostic tools for neuropsychiatric disorders (García et al., 2014).

Anticancer Research

The study of inert Ru(II) complexes incorporating 2-pyridyl-2-pyrimidine-4-carboxylic acid and their biological effects revealed their potential as anticancer drug candidates. These complexes demonstrated significant antiproliferative activity, highlighting the importance of these compounds in the development of new anticancer therapies (Pierroz et al., 2012).

Mechanism of Action

Target of Action

Compounds like this, which contain a bipyridine moiety, are known to strongly coordinate with metal centers . This suggests that they might interact with metalloproteins or other metal-containing biological targets.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and physical properties. For example, the presence of the methoxy and carboxamide groups in this compound might influence its solubility and therefore its absorption and distribution .

Safety and Hazards

The safety and hazards of a compound can be determined through toxicological studies. This can include studying the compound’s effects on cells or organisms, and determining its toxicity.

Future Directions

Future directions could involve further studies on the compound’s properties or applications. This could include developing new synthetic routes, studying its mechanism of action in more detail, or exploring its potential uses.